2-Isobutylsulfanyl-5-methanesulfonyl-benzoic acid

• Molecular Formula: C12H16O4S2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 2-(2-methylpropylsulfanyl)-5-methylsulfonylbenzoic acid
• InChI: InChI=1S/C12H16O4S2/c1-8(2)7-17-11-5-4-9(18(3,15)16)6-10(11)12(13)14/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key: RMZWAGKEALXPLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)O

Description

2-Isobutylsulfanyl-5-methanesulfonyl-benzoic acid is a useful research compound. Its molecular formula is C12H16O4S2 and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.58 mmol 2-fluoro-5-methanesulfonyl-benzoic acid (Example B4(b)) in 6 ml N,N-dimethylformamide were added 13.8 mol cesium carbonate and 9.97 mmol 2-methyl-1-propanethiol and the mixture was stirred at 90° C. for 30 min. The reaction mixture was then cooled to room temperature and acidified to pH1 by addition of hydrochloric acid before being extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate and concentrated in vacuo to afford the title compound as a white solid which was used in the next step without further purification (yield 99%). MS (m/e): 287.0 ([M−H]−, 100%).